RO-57-Bpyne
Overview
Description
RO-57-Bpyne is a γ-secretase modulator photoaffinity probe. It acts by identifying distinct allosteric binding sites on presenilin that can be exploited to reduce levels of pathogenic Aβ species.
Scientific Research Applications
ROS Dynamics in Biological Systems : Research highlights the significance of ROS in various biological systems. For example, studies have identified ROS-mediated mechanisms as crucial in selective cancer cell killing by certain materials, potentially relevant for understanding the interaction of RO-57-Bpyne with biological systems (Kong et al., 2020).
Nanomaterial-Guided ROS Evolution for Therapy : The application of nanomaterials in guiding ROS in biological environments for therapeutic purposes is an area of extensive research. This could be significant for the potential medical applications of RO-57-Bpyne (Yang, Chen, & Shi, 2019).
Material Chemistry and Biomedical Applications : Studies have also explored the relationship between the structure of materials and their ability to interact with ROS, offering insights into potential biomedical applications. This could be relevant for understanding the applications of RO-57-Bpyne in medical fields (Wang et al., 2020).
Photocatalytic Reactive Oxygen Species Generation : Research on low-dimensional materials like black phosphorus nanosheets demonstrates the potential of these materials in photocatalytic ROS generation, which could be an area related to the applications of RO-57-Bpyne (Wang et al., 2018).
properties
CAS RN |
1430800-82-0 |
|---|---|
Product Name |
RO-57-Bpyne |
Molecular Formula |
C32H27N5O4 |
Molecular Weight |
545.59 |
IUPAC Name |
(4-((2-((3-Methoxy-4-(4-methyl-1H-imidazol-1-yl)phenyl)amino)-6-methylpyrimidin-4-yl)oxy)phenyl)(4-(prop-2-yn-1-yloxy)phenyl)methanone |
InChI |
InChI=1S/C32H27N5O4/c1-5-16-40-26-11-6-23(7-12-26)31(38)24-8-13-27(14-9-24)41-30-17-21(2)34-32(36-30)35-25-10-15-28(29(18-25)39-4)37-19-22(3)33-20-37/h1,6-15,17-20H,16H2,2-4H3,(H,34,35,36) |
InChI Key |
RTNSRGIVZCFQGR-UHFFFAOYSA-N |
SMILES |
O=C(C1=CC=C(OC2=NC(NC3=CC=C(N4C=C(C)N=C4)C(OC)=C3)=NC(C)=C2)C=C1)C5=CC=C(OCC#C)C=C5 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
RO-57-Bpyne; RO 57 Bpyne; RO57Bpyne; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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